Cas no 61396-73-4 (1,2-Propanediol, 3-(4-fluorophenyl)-)

1,2-Propanediol, 3-(4-fluorophenyl)- structure
61396-73-4 structure
Product Name:1,2-Propanediol, 3-(4-fluorophenyl)-
CAS No:61396-73-4
MF:C9H11FO2
MW:170.180846452713
CID:480951
PubChem ID:20332723
Update Time:2025-04-19

1,2-Propanediol, 3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(4-fluorophenyl)-
    • 3-(4-fluorophenyl)propane-1,2-diol
    • DTXSID80605577
    • 61396-73-4
    • SCHEMBL1430822
    • Inchi: 1S/C9H11FO2/c10-8-3-1-7(2-4-8)5-9(12)6-11/h1-4,9,11-12H,5-6H2
    • InChI Key: JJYHGJHYAOCLSZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(CO)O

Computed Properties

  • Exact Mass: 170.07433
  • Monoisotopic Mass: 170.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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